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Compound of Interest

Compound Name: KT5823

Cat. No.: B1673860 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and step-by-step procedures for the safe disposal of

KT5823, a potent inhibitor of cGMP-dependent protein kinase (PKG). Adherence to these

guidelines is crucial to ensure a safe laboratory environment and compliance with regulatory

standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the product's Safety Data

Sheet (SDS) for the most current and comprehensive safety information. When handling

KT5823, always wear appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat. Work in a well-ventilated area, such as a chemical fume hood,

to minimize inhalation exposure.

Summary of Chemical and Physical Properties
A clear understanding of the chemical and physical properties of KT5823 is fundamental to its

safe handling and disposal. The following table summarizes key quantitative data for this

compound.
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Property Value

CAS Number 126643-37-6

Molecular Formula C₂₉H₂₅N₃O₅

Molecular Weight 495.5 g/mol

Appearance Solid

Solubility Soluble in DMSO

Step-by-Step Disposal Procedures
The disposal of KT5823 must be conducted in strict accordance with all applicable federal,

state, and local environmental regulations. Improper disposal can pose a significant risk to

human health and the environment.

Consult Regulations: Always begin by consulting your institution's environmental health and

safety (EHS) office and reviewing local, state, and federal regulations regarding chemical

waste disposal.

Do Not Dispose in General Waste or Sewer: KT5823 should never be disposed of in

standard laboratory trash or washed down the drain.[1] It is classified as highly hazardous to

water.

Use a Licensed Chemical Waste Disposal Service: The universally recommended method

for the disposal of KT5823 is to engage a licensed professional chemical waste disposal

company.[2][3][4] These services are equipped to handle and dispose of hazardous chemical

waste in an environmentally sound and compliant manner.

Proper Labeling and Storage of Waste:

Collect waste KT5823, including any contaminated materials (e.g., pipette tips, vials), in a

designated and clearly labeled hazardous waste container.

The label should include the chemical name ("KT5823"), the associated hazards (e.g.,

"Toxic," "Hazardous to the Aquatic Environment"), and the accumulation start date.
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Store the waste container in a designated, secure area, away from incompatible materials,

until it is collected by the disposal service.

Decontamination of Labware: Any laboratory equipment that has come into contact with

KT5823 should be thoroughly decontaminated. Consult your laboratory's standard operating

procedures for the appropriate decontamination methods. Rinsate from decontamination

should also be collected as hazardous waste.

KT5823 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of KT5823.
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Caption: Logical workflow for the proper disposal of KT5823.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of KT5823, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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